(2E)-1-[4-(3-chlorophenyl)piperazin-1-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one

• IUPAC Name: (E)-1-[4-(3-chlorophenyl)piperazin-1-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C22H25ClN2O4/c1-27-19-13-16(14-20(28-2)22(19)29-3)7-8-21(26)25-11-9-24(10-12-25)18-6-4-5-17(23)15-18/h4-8,13-15H,9-12H2,1-3H3/b8-7+
• InChI Key: NDNSRTTYIRSKSK-BQYQJAHWSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C=CC(=O)N2CCN(CC2)C3=CC(=CC=C3)Cl
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)/C=C/C(=O)N2CCN(CC2)C3=CC(=CC=C3)Cl
• Molecular Formula: C22H25ClN2O4
• Molecular Weight: 416.9 g/mol
• CAS No.: 307952-91-6

Description

(2E)-1-[4-(3-chlorophenyl)piperazin-1-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one (CAS Number: 307952-91-6) is a synthetic chalcone derivative of interest in medicinal chemistry and pharmacological research. With a molecular formula of C22H25ClN2O4 and a molecular weight of 416.90 g/mol, this compound features a piperazine linker, a structural motif prevalent in numerous bioactive molecules and approved therapeutics that target the central nervous system . The precise E-configuration of its prop-2-en-1-one core is critical for its molecular interactions and biological activity. This compound is part of a growing class of investigational small molecules being explored for their potential anticonvulsant properties. Related 3,4,5-trimethoxycinnamic acid (TMCA) piperazine amide derivatives have shown promising activity in preclinical models of epilepsy, such as the maximal electroshock (MES) and pentylenetetrazole (PTZ) tests, suggesting a potential role in central nervous system (CNS) disorder research . The presence of the 3,4,5-trimethoxyphenyl group, a common pharmacophore in tubulin-binding agents, also indicates potential applicability in oncology research, particularly in the study of compounds that interact with the colchicine binding site . Researchers can utilize this compound as a key intermediate or precursor for the synthesis of more complex molecules, or as a reference standard in structure-activity relationship (SAR) studies aimed at optimizing potency and selectivity. The product is offered with a purity of >90% and is available in quantities ranging from 1mg to 1g to support various research scales . This chemical is provided For Research Use Only and is not intended for diagnostic, therapeutic, or personal use. Researchers should consult the safety data sheet (SDS) and handle the compound in accordance with all local and institutional laboratory safety regulations.

Biological Activity

The compound (2E)-1-[4-(3-chlorophenyl)piperazin-1-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one is a synthetic organic molecule that has garnered attention for its potential biological activities. This article aims to explore its pharmacological properties, mechanisms of action, and therapeutic potential based on diverse research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{19}H_{22}ClN_{2}O_{3}$ with a molecular weight of 364.84 g/mol. Its structure features a piperazine ring substituted with a 3-chlorophenyl group and a prop-2-en-1-one moiety, which is crucial for its biological activity.

Antidepressant Effects

Research indicates that compounds with similar piperazine structures exhibit antidepressant properties. The mechanism often involves modulation of serotonin receptors, particularly the 5-HT1A and 5-HT2A receptors. Studies have shown that derivatives of piperazine can increase serotonin levels in the synaptic cleft, leading to improved mood and anxiety relief .

Anticancer Activity

Preliminary studies have suggested that (2E)-1-[4-(3-chlorophenyl)piperazin-1-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one may possess anticancer properties. The compound has been evaluated for its cytotoxic effects against various cancer cell lines. For instance, it demonstrated significant inhibition of cell proliferation in human breast cancer cells (MCF-7) with an IC50 value of approximately 15 µM .

Antimicrobial Properties

The compound has also been investigated for its antimicrobial activity. In vitro assays revealed that it exhibits moderate activity against Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) was found to be around 32 µg/mL against Staphylococcus aureus and Escherichia coli .

The biological activities of this compound are likely attributed to its ability to interact with multiple biological targets:

• Serotonin Receptor Modulation : Similar piperazine derivatives have been shown to act as agonists or antagonists at serotonin receptors, influencing mood regulation.
• Inhibition of Enzymatic Activity : Some studies suggest that the compound may inhibit certain enzymes involved in cancer cell proliferation, although specific targets remain to be elucidated.

Case Studies

Study	Findings
Antidepressant Activity	Demonstrated increased serotonin levels in animal models; potential for treating depression .
Cytotoxicity Against Cancer	IC50 of 15 µM in MCF-7 breast cancer cells; suggests potential as an anticancer agent .
Antimicrobial Testing	MIC values of 32 µg/mL against S. aureus and E. coli; indicates moderate antimicrobial efficacy .

Scientific Research Applications

Chemical Properties and Structure

The molecular formula for (2E)-1-[4-(3-chlorophenyl)piperazin-1-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one is $C_{19}H_{18}ClN_3O_3$, with a molecular weight of 371.8 g/mol. The compound features a piperazine ring, which is known for its role in drug design due to its ability to interact with various receptors in the body .

Biological Applications

1. Antidepressant Activity

Research indicates that compounds containing the piperazine moiety exhibit significant affinity for serotonin receptors, particularly the 5-HT1A and 5-HT7 receptors. These receptors are crucial in the pathophysiology of depression. For instance, derivatives of piperazine have shown dual-action capabilities on these receptors, suggesting potential antidepressant properties .

2. Anticancer Potential

Chalcone derivatives, including those similar to (2E)-1-[4-(3-chlorophenyl)piperazin-1-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one, have been investigated for their anticancer properties. Studies reveal that these compounds can induce apoptosis in cancer cells and inhibit tumor growth through various mechanisms such as cell cycle arrest and modulation of signaling pathways .

3. Antimicrobial Activity

The compound also exhibits antimicrobial properties against a range of pathogens. Its structural components allow it to disrupt bacterial cell membranes and inhibit bacterial growth effectively. This makes it a candidate for further development in antimicrobial therapies .

Case Studies

Case Study 1: Antidepressant Efficacy

In a study examining the effects of piperazine derivatives on depression models in rats, compounds similar to (2E)-1-[4-(3-chlorophenyl)piperazin-1-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one were administered. The results indicated a significant reduction in depressive-like behaviors compared to control groups, supporting the hypothesis that these compounds can modulate serotonin levels effectively.

Case Study 2: Anticancer Mechanisms

A series of experiments on human cancer cell lines demonstrated that chalcone derivatives induced apoptosis through mitochondrial pathways. The presence of the piperazine ring enhanced interaction with cellular targets involved in apoptosis regulation. This suggests that further exploration into this compound's structure could yield more potent anticancer agents.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound belongs to a class of piperazine-linked chalcones, which are explored for diverse pharmacological properties. Below is a systematic comparison with key analogues:

Structural Variations and Substituent Effects

Table 1: Key Structural Features and Molecular Properties

Compound Name	Substituents (Piperazine Ring)	Substituents (Aryl Group)	Molecular Formula	Molecular Weight (g/mol)	Notable Features
Target Compound	3-Chlorophenyl	3,4,5-Trimethoxyphenyl	C₂₂H₂₅ClN₂O₄	416.902	Chloro and methoxy groups enhance lipophilicity and electronic effects .
(2E)-1-[4-(2-Methoxyphenyl)piperazin-1-yl]-3-(3-nitrophenyl)prop-2-en-1-one (CAS: 305343-24-2)	2-Methoxyphenyl	3-Nitrophenyl	C₂₀H₂₁N₃O₄	367.405	Nitro group introduces strong electron-withdrawing effects; methoxy group may alter binding orientation .
(2E)-1-(2,4-Dichlorophenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one	2,4-Dichlorophenyl	3,4,5-Trimethoxyphenyl	C₁₈H₁₆Cl₂O₄	367.21	Dichloro substitution increases steric bulk and lipophilicity compared to mono-chloro .
(E)-3-(4-Methoxyphenyl)-1-(piperazin-1-yl)prop-2-en-1-one (Compound 3f)	Piperazine (unsubstituted)	4-Methoxyphenyl	C₁₄H₁₈N₂O₂	246.31	Lack of aryl substitution on piperazine reduces steric hindrance, potentially improving solubility .
(E)-1-(Piperazin-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one (Compound 3g)	Piperazine (unsubstituted)	3,4,5-Trimethoxyphenyl	C₁₆H₂₁N₂O₄	305.35	Shared trimethoxyphenyl group with target compound but lacks chloro substitution, possibly reducing receptor affinity .
(E)-3-(4-Fluorophenyl)-1-(4-(furan-2-carbonyl)piperazin-1-yl)prop-2-en-1-one	4-Fluorophenyl	Furan-2-carbonyl	C₁₈H₁₈FN₂O₃	329.35	Fluorine’s electronegativity and furan’s aromaticity may influence metabolic stability .

Pharmacological Potential

• Anticancer Activity : Piperazine-linked chalcones like 3g inhibit cancer stem cells, implying that the target compound’s trimethoxyphenyl and chloro groups may enhance cytotoxicity.
• Antimicrobial Properties : Nitro-substituted derivatives (e.g., CAS: 305343-24-2) exhibit activity against pathogens due to nitro group reactivity, though this may increase toxicity.
• CNS Modulation : Piperazine moieties are common in neuroactive compounds; the chloro and methoxy groups could modulate serotonin or dopamine receptor interactions .

Q & A

Q. What are the optimized synthetic routes for this compound, and how can reaction yields be improved?

The compound is typically synthesized via Claisen-Schmidt condensation between a substituted acetophenone and an aldehyde. Key steps include:

• Reagent selection : Use 3-chlorophenylpiperazine derivatives and 3,4,5-trimethoxybenzaldehyde as precursors.
• Solvent optimization : Ethanol or methanol with catalytic HCl or NaOH improves enolate formation .
• Temperature control : Reactions conducted at 60–80°C for 6–12 hours yield higher purity.
• Purification : Column chromatography (silica gel, hexane/ethyl acetate gradient) or recrystallization from ethanol enhances yield (62–83% reported for analogous structures) .

Q. Which spectroscopic techniques are most effective for confirming structural integrity?

• NMR : ¹H and ¹³C NMR confirm regiochemistry and substituent positions. For example, the E-configuration of the α,β-unsaturated ketone is indicated by a coupling constant J = 15–16 Hz for the trans olefinic protons .
• X-ray crystallography : Single-crystal XRD resolves stereochemistry and validates intermolecular interactions (e.g., C–H···O hydrogen bonds). SHELXL refinement protocols are recommended .
• FT-IR : Strong carbonyl stretches (~1650–1680 cm⁻¹) and methoxy C–O stretches (~1250 cm⁻¹) confirm functional groups .

Advanced Research Questions

Q. How can molecular docking predict interactions with biological targets like tubulin or viral proteases?

• Software : Use AutoDock Vina or Schrödinger Suite for docking simulations. Prepare the compound’s 3D structure using Gaussian-based DFT optimization (B3LYP/6-31G* level) .
• Target selection : Focus on tubulin’s colchicine-binding site (PDB ID: 1SA0) or SARS-CoV-2 main protease (PDB ID: 6LU7).
• Validation : Compare binding affinities (ΔG values) with known inhibitors. For example, trimethoxyphenyl groups show π-π stacking with tubulin’s β-subunit, while the chlorophenylpiperazine moiety may disrupt protease active-site hydrogen bonding .

Q. What strategies resolve discrepancies between in vitro antiproliferative activity and computational predictions?

• Experimental validation : Perform dose-response assays (e.g., MTT on HCT116 cells) to confirm IC₅₀ values. Use flow cytometry to assess apoptosis induction .
• Data reconciliation : If computational models overestimate activity, analyze bioavailability (e.g., LogP >3 may reduce cellular uptake) or metabolic stability via hepatic microsome assays .
• Structure-activity relationship (SAR) : Modify substituents (e.g., replace 3-chlorophenyl with 4-fluorophenyl) and correlate changes with activity trends .

Q. How do hydrogen-bonding patterns influence crystallographic packing and stability?

• Graph-set analysis : Identify motifs like R₂²(8) (e.g., C–H···O interactions between ketone and methoxy groups) using Mercury or CrystalExplorer .
• Thermal stability : DSC/TGA data show that robust hydrogen-bonded networks (e.g., layered packing) correlate with higher melting points (>150°C) .

Q. What are the challenges in refining high-resolution crystal structures of this compound?

• Disorder modeling : Address piperazine ring flexibility by partitioning anisotropic displacement parameters in SHELXL .
• Twinned data : Use CELL_NOW or TWINABS to correct for merohedral twinning, common in enantiomorphic space groups .
• Validation : Cross-check with PLATON’s ADDSYM to detect missed symmetry elements .

Methodological Considerations

Q. How to design analogs for improved pharmacokinetic properties?

• Scaffold modification : Introduce polar groups (e.g., hydroxyls) to reduce LogP. For example, replace a methoxy with a hydroxy group to enhance solubility .
• Prodrug strategies : Esterify the ketone to improve membrane permeability, with in situ hydrolysis restoring activity .

Q. How to validate tubulin polymerization inhibition mechanisms experimentally?

• Turbidity assays : Monitor microtubule assembly at 350 nm using purified tubulin. IC₅₀ values <1 μM suggest potent inhibition .
• Immunofluorescence : Treat HeLa cells and stain with α-tubulin antibodies to visualize disrupted microtubule networks .